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Compound of Interest

Compound Name: Dehydrogriseofulvin

Cat. No.: B194194

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed High-Performance Liquid Chromatography (HPLC) method
for the quantitative analysis of Dehydrogriseofulvin. Dehydrogriseofulvin is a polyketide and
a known impurity of the antifungal drug Griseofulvin[1][2]. Accurate and robust analytical
methods are crucial for its identification and quantification in pharmaceutical quality control and
research.

Physicochemical Properties of Dehydrogriseofulvin

A summary of the key physicochemical properties of Dehydrogriseofulvin is presented below.
This information is essential for method development and understanding the behavior of the
analyte.
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Property Value Reference
Chemical Formula C17H15ClOs [11[3]
Molecular Weight 350.75 g/mol [1][3]

(2S)-7-chloro-3',4,6-
trimethoxy-5'-methylspiro[1-

IUPAC Name [3]
benzofuran-2,4'-cyclohexa-2,5-

diene]-1',3-dione

Appearance Not specified in search results

B Soluble in organic solvents like
Solubility o Inferred from HPLC methods
methanol and acetonitrile

Recommended HPLC Method

This method is adapted from established protocols for the analysis of Griseofulvin and its
related impurities[4]. It is a robust reversed-phase HPLC method suitable for the separation
and quantification of Dehydrogriseofulvin.

Chromatographic Conditions

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.medkoo.com/products/42591
https://pubchem.ncbi.nlm.nih.gov/compound/Dehydrogriseofulvin
https://www.medkoo.com/products/42591
https://pubchem.ncbi.nlm.nih.gov/compound/Dehydrogriseofulvin
https://pubchem.ncbi.nlm.nih.gov/compound/Dehydrogriseofulvin
https://www.researchgate.net/publication/236070282_Development_and_validation_of_a_reversed_phase_liquid_chromatographic_method_for_analysis_of_griseofulvin_and_impurities
https://www.benchchem.com/product/b194194?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b194194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Parameter Recommended Condition
Discovery C18 (250 mm x 4.6 mm, 5 um) or
Column _
equivalent
A: Water with 0.1% Formic Acid (pH 4.5) B:
Mobile Phase Acetonitrile/Water/0.1% Formic Acid (65:15:20,
vIvIv)
A gradient elution may be optimized for better
) separation from other impurities. A typical
Gradient ) ] )
gradient could be: Time (min) | %B 0| 20 20 | 80
2518026203020
Flow Rate 1.0 mL/min
Column Temperature 30°C
Detection UV at 290 nm
Injection Volume 10 pL

Note: The UV detection wavelength is set at 290 nm, which is near the maximum absorbance

for Griseofulvin and its related compounds[4][5].

Experimental Workflow

The following diagram illustrates the general workflow for the HPLC analysis of

Dehydrogriseofulvin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for the HPLC Analysis
of Dehydrogriseofulvin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b194194#high-performance-liquid-chromatography-
hplc-method-for-dehydrogriseofulvin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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